Cas no 455940-57-5 (1-Butyl-2-(3-iodophenyl)-4,6-diphenylpyridin-1-ium tetrafluoroborate)

• Product Name: 1-Butyl-2-(3-iodophenyl)-4,6-diphenylpyridin-1-ium tetrafluoroborate
• CAS No: 455940-57-5
• CID: 4651911
• Update Time: 2025-10-20

1-Butyl-2-(3-iodophenyl)-4,6-diphenylpyridin-1-ium tetrafluoroborate Chemical and Physical Properties

Names and Identifiers

• 1-Butyl-2-(3-iodophenyl)-4,6-diphenylpyridin-1-ium tetrafluoroborate

Additional information on 1-Butyl-2-(3-iodophenyl)-4,6-diphenylpyridin-1-ium tetrafluoroborate

Recent Advances in the Study of 1-Butyl-2-(3-iodophenyl)-4,6-diphenylpyridin-1-ium Tetrafluoroborate (CAS: 455940-57-5)

The compound 1-Butyl-2-(3-iodophenyl)-4,6-diphenylpyridin-1-ium tetrafluoroborate (CAS: 455940-57-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of this pyridinium-based compound as a versatile intermediate in the synthesis of more complex molecules. Its structural features, including the iodine substituent and the tetrafluoroborate counterion, make it particularly useful in cross-coupling reactions, which are pivotal in the construction of pharmacologically active compounds. Researchers have successfully employed this compound in the synthesis of novel heterocyclic frameworks, demonstrating its utility in medicinal chemistry.

In addition to its synthetic applications, 1-Butyl-2-(3-iodophenyl)-4,6-diphenylpyridin-1-ium tetrafluoroborate has shown promising biological activity. Preliminary in vitro studies indicate that this compound exhibits moderate inhibitory effects against certain kinases, which are key targets in cancer therapy. Further investigations are underway to elucidate its mechanism of action and to optimize its potency and selectivity.

The stability and solubility of this compound in various solvents have also been a subject of recent research. Studies have shown that the tetrafluoroborate anion enhances the compound's solubility in polar organic solvents, which is advantageous for its use in biological assays and formulation development. These properties, combined with its synthetic versatility, make it a valuable tool for researchers in the field.

Looking ahead, the potential applications of 1-Butyl-2-(3-iodophenyl)-4,6-diphenylpyridin-1-ium tetrafluoroborate extend beyond its current uses. Ongoing research is exploring its role in the development of fluorescent probes and imaging agents, leveraging its unique photophysical properties. Furthermore, its applicability in targeted drug delivery systems is being investigated, with promising preliminary results.

In conclusion, the compound 1-Butyl-2-(3-iodophenyl)-4,6-diphenylpyridin-1-ium tetrafluoroborate (CAS: 455940-57-5) represents a multifaceted tool in chemical biology and medicinal chemistry. Its synthetic utility, biological activity, and physicochemical properties make it a subject of ongoing research with significant potential for future therapeutic and diagnostic applications. Continued exploration of this compound is expected to yield further insights and innovations in the field.